Cas no 514-67-0 (RUBROPUNCTATIN)
RUBROPUNCTATIN structure
Product name:RUBROPUNCTATIN
RUBROPUNCTATIN Chemical and Physical Properties
Names and Identifiers
-
- RUBROPUNCTATIN
- (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isochromene-2,9-dione
- CS-0137053
- Rubropunctatine
- 514-67-0
- (R-(E))-9a-Methyl-3-(1-oxohexyl)-6-(1-propenyl)-2H-furo(3,2-g)(2)benzopyran-2,9(9aH)-dione
- HY-N7766
- CHEBI:227418
- (R,E)-3-Hexanoyl-9a-methyl-6-(prop-1-en-1-yl)-2H-furo[3,2-g]isochromene-2,9(9aH)-dione
- CHEMBL1215465
- (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]uro[3,2-g]isochromene-2,9-dione
- 1ST2461
- 2H-Furo(3,2-g)(2)benzopyran-2,9(9aH)-dione, 9a-methyl-3-(1-oxohexyl)-6-(1-propenyl)-, (R-(E))-
- G18103
- DA-77586
-
- Inchi： InChI=1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1
- InChI Key： SULYDLFVUNXAMP-WKOQKXSESA-N
- SMILES： CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC
Computed Properties
- Exact Mass: 354.14676
- Monoisotopic Mass: 354.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 835
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
RUBROPUNCTATIN Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R213325-2.5mg |
Rubropunctatin |
514-67-0 | 2.5mg |
$902.00 | 2023-05-17 | ||
| AK Scientific | 8831CP-10mg |
Rubropunctatin |
514-67-0 | 95% | 10mg |
$3657 | 2023-10-16 | |
| AK Scientific | 8831CP-1mg |
Rubropunctatin |
514-67-0 | 95% | 1mg |
$627 | 2023-10-16 | |
| AK Scientific | 8831CP-2mg |
Rubropunctatin |
514-67-0 | 95% | 2mg |
$1086 | 2023-10-16 | |
| MedChemExpress | HY-N7766-2mg |
Rubropunctatin |
514-67-0 | ≥98.0% | 2mg |
￥7200 | 2024-07-20 | |
| Ambeed | A1220545-1mg |
(R,E)-3-Hexanoyl-9a-methyl-6-(prop-1-en-1-yl)-2H-furo[3,2-g]isochromene-2,9(9aH)-dione |
514-67-0 | 97% | 1mg |
$410.0 | 2025-03-01 | |
| TRC | R213325-1mg |
Rubropunctatin |
514-67-0 | 1mg |
$402.00 | 2023-05-17 | ||
| TRC | R213325-.5mg |
Rubropunctatin |
514-67-0 | 5mg |
$230.00 | 2023-05-17 | ||
| 1PlusChem | 1P00DGG4-2mg |
RUBROPUNCTATIN |
514-67-0 | 98% | 2mg |
$861.00 | 2024-04-30 | |
| 1PlusChem | 1P00DGG4-1mg |
RUBROPUNCTATIN |
514-67-0 | 98% | 1mg |
$506.00 | 2024-04-30 |
RUBROPUNCTATIN Related Literature
-
Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
-
Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:514-67-0)RUBROPUNCTATIN
Purity:99%/99%
Quantity:1mg/5mg
Price ($):369.0/1485.0